Piperazine, 1-(3-chloropropyl)-4-(3-(trifluoromethyl)phenyl)-

• CAS No.: 78056-40-3
• Molecular Formula: C14H18ClF3N2
• Molecular Weight: 306.75 g/mol
• IUPAC Name: 1-(3-chloropropyl)-4-[3-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C14H18ClF3N2/c15-5-2-6-19-7-9-20(10-8-19)13-4-1-3-12(11-13)14(16,17)18/h1,3-4,11H,2,5-10H2
• InChI Key: JVWMYMOCTWRQCO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCCl)C2=CC=CC(=C2)C(F)(F)F

Description

Piperazine, 1-(3-chloropropyl)-4-(3-(trifluoromethyl)phenyl)- is a useful research compound. Its molecular formula is C14H18ClF3N2 and its molecular weight is 306.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 7.36 g. (0.184 mole) of sodium hydroxide in 75 ml. of water and 75 ml. of acetone there is added 19.02 g. (0.074 mole) of 1-[3-(trifluoromethyl)phenyl]piperazine hydrochloride and 11.59 g. (0.074 mole) of 1-bromo-3-chloropropane, and the resulting mixture is stirred at 27° for 18 hrs. The organic layer is then separated and concentrated to an oil under reduced pressure. The oil is treated with hot (85°) 6 N HCl until solution is complete, and the resulting solution is filtered and stored at 5° for 18 hrs. The precipitate which forms is collected on a filter to afford 14.73 g. (66%) of the hydrochloride salt of the product, m.p. 190°-192°.

Synthesis routes and methods II

Procedure details

To a 100 mL flask was added 1-(3-trifluoromethylphenyl)piperazine HCl (5035 mg, 18.88 mmol) and 60 mL dichloromethane. 1-Bromo-3-chloropropane (1730 ul, 20.78 mmol, 1.10 eq) was added, then triethylamine (5.25 mL, 37.7 mmol, 2.00 eq). The solution was refluxed for 9 hours, then cooled to 25° C. 100 mL of hexane was then added, and the resulting suspension was vacuum filtered. The filtrate was concentrated in vacuum and purified by column chromatography using dichloromethane as eluant resulting in an oil of 1-(3-Chloropropyl)-4-(3-trifluoromethylphenyl)piperazine.